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Compound of Interest

Compound Name: NNGH

Cat. No.: B049026

FOR IMMEDIATE USE BY RESEARCH PERSONNEL

This document provides critical safety and logistical information for the handling and disposal of
N-Nitroso-N'-(4-nitro-2-hydroxyphenyl)guanidine (NNGH), a chemical compound utilized in
laboratory research. Strict adherence to these guidelines is mandatory to ensure personal
safety and environmental compliance.

Chemical and Physical Properties

A summary of the key physical and chemical properties of NNGH is presented below. This
information is critical for safe handling and storage.
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Property

Value

Full Chemical Name

N-Isobutyl-N-(4-methoxyphenylsulfonyl)glycyl

Hydroxamic Acid

MMP-3 Inhibitor 1I; BML-205, N-Isobutyl-N-(4-

Synonyms methoxyphenylsulfonyl)glycyl hydroxamic acid
CAS Number 161314-17-6

Molecular Formula C13H20N205S

Molecular Weight 316.37 g/mol

Appearance Solid

Purity >98%

Hazard Identification and Personal Protective

Equipment (PPE)

NNGH is a chemical compound intended for research use only and must be handled with
appropriate caution. While a specific Safety Data Sheet (SDS) was not directly available in the
initial search, standard laboratory procedures for handling potentially hazardous chemicals
should be strictly followed. The following PPE is mandatory when handling NNGH:

PPE Category

Required Equipment

Eye Protection

Chemical safety goggles or a face shield.

Hand Protection

Chemical-resistant gloves (e.qg., nitrile).

Body Protection

Alab coat or chemical-resistant apron.

Respiratory Protection

A NIOSH-approved respirator is recommended,
especially when handling the powder form or if

there is a risk of aerosolization.

Operational Plan for Handling NNGH
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A systematic approach is crucial for the safe handling of NNGH in a laboratory setting. The
following workflow outlines the necessary steps from preparation to post-handling procedures.

Preparation

roceed when ready

Handling NNGH

xperiment complete

Post-Handling

econtamination complete

Waste Disposal

Click to download full resolution via product page

Caption: Workflow for the safe handling of NNGH.

Experimental Protocols

Preparation:

+ Review Safety Data Sheet (SDS): Before beginning any work, thoroughly review the specific
SDS for NNGH provided by the supplier.

o Assemble PPE: Don all required personal protective equipment as outlined in the table
above.

o Prepare Workspace: Ensure a clean and organized workspace. A chemical fume hood is the
recommended environment for handling NNGH.
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Handling NNGH:

e Weighing: If weighing the solid form, do so in a chemical fume hood to minimize inhalation
exposure.

e Solution Preparation: When preparing solutions, add NNGH to the solvent slowly to avoid
splashing.

Post-Handling:

o Decontamination: Thoroughly clean all surfaces and equipment that came into contact with
NNGH using an appropriate solvent and cleaning agent.

e Hand Washing: Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan for NNGH Waste

Proper disposal of NNGH and any contaminated materials is critical to prevent environmental
contamination and ensure regulatory compliance.

Waste Segregation and Collection:

e Solid NNGH Waste: Collect any unused or waste NNGH powder in a clearly labeled, sealed
container designated for chemical waste.

o Contaminated Materials: All disposable items that have come into contact with NNGH, such
as gloves, pipette tips, and weigh boats, must be disposed of as hazardous chemical waste.
Place these items in a designated, sealed waste bag or container.

» Liquid Waste: Collect all solutions containing NNGH in a sealed, properly labeled container
for liquid chemical waste.

Disposal Procedure:

e Labeling: All waste containers must be clearly labeled with the full chemical name "N-
Nitroso-N'-(4-nitro-2-hydroxyphenyl)guanidine” and the appropriate hazard symbols.

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b049026?utm_src=pdf-body
https://www.benchchem.com/product/b049026?utm_src=pdf-body
https://www.benchchem.com/product/b049026?utm_src=pdf-body
https://www.benchchem.com/product/b049026?utm_src=pdf-body
https://www.benchchem.com/product/b049026?utm_src=pdf-body
https://www.benchchem.com/product/b049026?utm_src=pdf-body
https://www.benchchem.com/product/b049026?utm_src=pdf-body
https://www.benchchem.com/product/b049026?utm_src=pdf-body
https://www.benchchem.com/product/b049026?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049026?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

» Storage: Store waste containers in a designated, secure area away from incompatible
materials, awaiting pickup by your institution's environmental health and safety (EHS)
department or a licensed chemical waste disposal contractor.

e Do Not Drain Dispose: Under no circumstances should NNGH or its solutions be poured
down the drain.

By adhering to these procedures, researchers can safely handle NNGH and minimize risks to
themselves and the environment. Always consult your institution's specific safety protocols and
the supplier's Safety Data Sheet for the most comprehensive guidance.

 To cite this document: BenchChem. [Essential Safety and Disposal Procedures for NNGH].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b049026#personal-protective-equipment-for-handling-
nngh]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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